Cas no 115022-65-6 (Benzoic acid, 4-(3-butenyloxy)-, methyl ester)

• Product Name: Benzoic acid, 4-(3-butenyloxy)-, methyl ester
• CAS No: 115022-65-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1203933
• PubChem ID: 13972387
• Update Time: 2025-08-03

Benzoic acid, 4-(3-butenyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-butenyloxy)-, methyl ester
• methyl 4-(but-3-enyloxy)benzoate
• QAXABFBQCRILRH-UHFFFAOYSA-N
• AKOS014050145
• Methyl p-(3-Butenyloxy)benzoate
• DA-15256
• SCHEMBL9659455
• 115022-65-6

• Inchi： 1S/C12H14O3/c1-3-4-9-15-11-7-5-10(6-8-11)12(13)14-2/h3,5-8H,1,4,9H2,2H3
• InChI Key： QAXABFBQCRILRH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCC=C

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53